Cas no 2229510-56-7 (4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine)

• Product Name: 4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine
• CAS No: 2229510-56-7
• MF: C₈H₉Cl₂N₃O
• MW: 234.082559347153
• CID: 5928621
• PubChem ID: 165884939
• Update Time: 2025-05-19

4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine
• EN300-1984047
• 2229510-56-7

• Inchi： 1S/C8H9Cl2N3O/c9-7-6(8(10)13-4-12-7)14-5-1-2-11-3-5/h4-5,11H,1-3H2
• InChI Key： UGRQELXMRNQLNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)OC1CNCC1

Computed Properties

• Exact Mass: 233.0122673g/mol
• Monoisotopic Mass: 233.0122673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47Ų

Additional information on 4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine

Comprehensive Overview of 4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine (CAS No. 2229510-56-7)

4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine (CAS No. 2229510-56-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrrolidin-3-yloxy substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring two chlorine atoms at the 4 and 6 positions, enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing kinase inhibitors, antiviral agents, and herbicides. Researchers are particularly interested in 4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine for its potential to modulate biological pathways. The compound's CAS No. 2229510-56-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its synthesis and applications align with trends in green chemistry and sustainable drug development, addressing modern concerns about environmental impact and efficiency.

The pharmacological properties of 4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine are under investigation for its ability to interact with enzymes and receptors. Its pyrrolidine moiety contributes to improved solubility and bioavailability, critical factors in drug design. Additionally, the compound's dichloropyrimidine core is a common motif in agrochemicals, highlighting its dual utility in medicine and agriculture. This versatility makes it a focal point for patents and proprietary technologies.

From a synthetic perspective, CAS No. 2229510-56-7 is often employed in cross-coupling reactions and nucleophilic substitutions. Its stability under various conditions allows for scalable production, a key consideration for industrial applications. Researchers are also exploring its use in click chemistry and bioconjugation, leveraging its reactive sites for labeling and targeting purposes. These applications are frequently discussed in forums and publications, underscoring the compound's interdisciplinary appeal.

Market analyses indicate a growing interest in 4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine due to its potential in personalized medicine and precision agriculture. The compound's compatibility with high-throughput screening methods further enhances its utility in drug discovery pipelines. As the scientific community prioritizes AI-driven molecular design, this pyrimidine derivative is likely to play a pivotal role in virtual screening and computational modeling efforts.

In conclusion, 4,6-dichloro-5-(pyrrolidin-3-yloxy)pyrimidine (CAS No. 2229510-56-7) represents a convergence of innovation and practicality. Its structural features and reactivity profile position it as a critical component in advancing life sciences and material engineering. Ongoing research and commercial interest ensure its prominence in scientific discourse and industrial applications for years to come.